1-[(1,3-benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O3S/c16-14(20)10-5-7-18(8-6-10)13(19)9-22-15-17-11-3-1-2-4-12(11)21-15/h1-4,10H,5-9H2,(H2,16,20)
• InChI Key: AYFWEQNQGGQNCV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, including those related to 1-[(1,3-benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide, often involves complex organic reactions. A notable example in the literature describes the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives evaluated for anti-acetylcholinesterase activity, where modifications at the benzamide moiety significantly impacted activity levels (Sugimoto et al., 1990). This illustrates the intricate relationship between synthesis pathways and the pharmacological properties of piperidine derivatives.

Molecular Structure Analysis

Molecular structure determination is critical for understanding the chemical behavior of compounds. Vibrational spectra and molecular structure analyses through density functional theory (DFT) and Hartree–Fock calculations provide insights into the compound's geometry, electronic structure, and potential reactivity. For instance, the study of 3-(piperidine-1-yl-methyl)-1,3-benzoxazol-2(3H)-one's structure revealed various conformers, highlighting the importance of molecular geometry in the compound's properties (Taşal et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving piperidine derivatives can lead to a wide range of compounds with diverse biological activities. For example, the reaction of 1-[4-(piperidin-1-yl)benzylidene]thiosemicarbazide with hydrazonoyl chlorides to afford 1,3-thiazole derivatives underscores the versatility of piperidine as a core structure for synthesizing bioactive molecules (Abdel‐Aziz et al., 2009).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for the development of pharmaceutical agents. These characteristics influence the compound's stability, formulation, and bioavailability. Analyzing the crystalline structure and physical properties can aid in optimizing these aspects for better therapeutic outcomes.

Chemical Properties Analysis

The chemical properties of 1-[(1,3-Benzoxazol-2-ylthio)acetyl]-4-piperidinecarboxamide, including its reactivity, stability, and interactions with biological molecules, are fundamental to its potential as a pharmaceutical compound. Studies on related compounds have demonstrated the importance of the piperidine moiety and its modifications in enhancing biological activity and selectivity (Sugimoto et al., 1990).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, many benzoxazole derivatives are known to have antimicrobial, antifungal, and anticancer activities.

Future Directions

The future research on this compound could involve studying its biological activities, given the known activities of many benzoxazole derivatives. It could also involve studying its synthesis and chemical reactions in more detail.